Cas no 1269479-09-5 (2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde)

• Product Name: 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde
• CAS No: 1269479-09-5
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 6007508
• PubChem ID: 53269673
• Update Time: 2025-11-06

2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS005209331
• EN300-703662
• 1269479-09-5
• 2-chloro-5,7-dimethoxyquinoline-3-carbaldehyde
• 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde

• Inchi： 1S/C12H10ClNO3/c1-16-8-4-10-9(11(5-8)17-2)3-7(6-15)12(13)14-10/h3-6H,1-2H3
• InChI Key： YNTRGQAWEXUJFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(=CC(=CC2=N1)OC)OC

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde

Introduction to 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde (CAS No: 1269479-09-5)

2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1269479-09-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of chloro, methoxy, and aldehyde functional groups in its structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde consists of a quinoline core substituted with a chlorine atom at the 2-position, methoxy groups at the 5- and 7-positions, and an aldehyde group at the 3-position. This specific arrangement of substituents contributes to its reactivity and makes it a versatile building block for further chemical modifications. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic chemistry.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in treating a variety of diseases. Quinolines have been historically used in the treatment of malaria, with chloroquine being one of the most well-known examples. More recently, quinoline-based compounds have shown promise in the development of drugs targeting infectious diseases, cancer, and neurological disorders. The aldehyde functionality in 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde provides a reactive site for condensation reactions, enabling the synthesis of more complex molecules such as Schiff bases and heterocyclic fused systems.

One of the most compelling aspects of 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde is its potential as a precursor in the synthesis of biologically active compounds. Researchers have utilized this compound to develop novel antimicrobial agents, anticancer drugs, and anti-inflammatory agents. For instance, studies have shown that quinoline derivatives can interact with bacterial enzymes and disrupt essential metabolic pathways, leading to their bactericidal effects. Additionally, the methoxy groups in the structure can be further functionalized to introduce additional pharmacophores that enhance binding affinity to target proteins.

The aldehyde group at the 3-position of 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde is particularly noteworthy for its reactivity. It can undergo condensation reactions with various nucleophiles such as amines and hydrazines to form imines or hydrazones. These products can then be further modified through cyclization reactions or other transformations to yield more complex heterocyclic structures. Such transformations are crucial in drug discovery pipelines where structural diversity is key to identifying compounds with optimal pharmacological properties.

Recent advances in synthetic methodologies have also contributed to the increasing utility of 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of new functional groups into the quinoline core. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been used to incorporate aryl groups at specific positions on the quinoline ring. These methods have expanded the synthetic toolbox for researchers working with this class of compounds.

The biological activity of 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde and its derivatives has been extensively studied in recent years. In vitro assays have demonstrated that certain quinoline derivatives exhibit potent activity against various pathogens and cancer cell lines. For instance, some studies have shown that these compounds can inhibit topoisomerases essential for DNA replication in bacteria and cancer cells. Additionally, their ability to modulate protein-protein interactions has been explored as a potential mechanism for treating neurological disorders such as Alzheimer's disease.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process for novel drug candidates derived from 2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde. HTS allows researchers to rapidly test large libraries of compounds for biological activity against a wide range of targets. This approach has led to the identification of several promising lead compounds that are now undergoing further optimization in preclinical studies.

In conclusion,2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde (CAS No: 1269479-09-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for synthesizing a wide range of bioactive molecules. With ongoing advancements in synthetic chemistry and drug discovery technologies,2-Chloro-5,7-dimethoxyquinoline-3-carbaldehyde is poised to play an important role in the development of new therapies for various diseases.